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Compound of Interest

Compound Name:
3-chloro-N-ethyl-N-

phenylpropanamide

CAS No.: 100129-45-1

Cat. No.: B1621648

Get Quote

CAS Number: 100129-45-1 Physical State: Liquid (Standard ambient conditions) Chemical

Class:

-Chloropropionamide / Alkylating Agent

Executive Safety Summary
To the Researcher: You are handling 3-chloro-N-ethyl-N-phenylpropanamide. While often

treated as a standard intermediate, its structure dictates a specific risk profile that exceeds

generic lab safety protocols.

This molecule combines a lipophilic carrier (N-ethyl-N-phenyl) with a reactive alkylating tail (

-chloro). Crucial Warning: This structure suggests high skin permeability coupled with alkylating
potential. Furthermore, under basic conditions or metabolic processing, this compound can
undergo elimination to form acrylamides, which are potent neurotoxins.

Your primary safety objective is not just "avoiding burns," but preventing transdermal

absorption and systemic alkylation.
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Hazard Analysis & Risk Assessment
Before selecting PPE, you must understand the mechanism of the hazard to validate your

safety choices.

Hazard Category Mechanism of Action Operational Implication

Alkylating Potential

The

-chloro group is a leaving

group, allowing the molecule to

bind covalently to

DNA/Proteins.

Zero-Tolerance for Skin

Contact. Standard "splash"

protection is insufficient;

permeation barriers are

required.

Lipophilicity

The N-ethyl-N-phenyl moiety

acts as a "grease," facilitating

rapid transport through lipid

bilayers (skin/gloves).

Glove Permeation Risk. Thin

nitrile gloves may offer false

security. Breakthrough times

will be shorter than for

hydrophilic acids.

Chemical Instability

Can release HCl upon

hydrolysis or form acrylamides

upon elimination.

Inhalation Risk. Vapors may

contain both the parent

compound and corrosive

byproducts. Work exclusively

in a fume hood.

PPE Matrix: The Barrier System
Do not rely on a single layer of protection. Use a Redundant Barrier System.

A. Hand Protection (Critical Control Point)
Standard 4-mil nitrile exam gloves are insufficient for prolonged handling of this neat liquid.
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Task Level
Recommended Glove
System

Rationale (The "Why")

Incidental Contact (General

Lab Work)

Double Nitrile (minimum 5 mil

outer, 4 mil inner).

Provides a "sacrificial layer." If

outer glove is splashed,

immediately strip and replace.

[1][2] Visual contrast (colored

inner glove) helps identify

breaches.

High Risk (Pouring, Syringing,

Stock Prep)

Silver Shield® (Laminate)

Liner under Nitrile.

Laminate films offer broad-

spectrum resistance to

chlorinated organics and

alkylators where nitrile fails.

The outer nitrile provides grip

(laminates are slippery).

Spill Cleanup
Viton® or Butyl Rubber (thick

gauge).

Nitrile degrades rapidly in

pools of chlorinated organic

liquids.

B. Respiratory & Body Protection[3]
Respiratory:

Primary Control: Chemical Fume Hood (Face velocity: 80–100 fpm).

Secondary (Spill/Outside Hood): Full-face respirator with Organic Vapor/Acid Gas (OV/AG)

cartridges. Note: The "Acid Gas" component is required due to potential HCl hydrolysis

products.

Body:

Lab Coat:Tyvek® (Polyethylene) or similar impervious material. Cotton absorbs lipophilic

liquids and holds them against the skin, increasing absorption rates.

Eye Protection: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient

for liquid alkylators.
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Operational Protocol: Safe Handling Workflow
This protocol uses a "Clean-to-Dirty" zoning logic to prevent cross-contamination.

Step 1: Engineering Setup
Clear fume hood of clutter to ensure laminar flow.

Place a disposable absorbent pad (plastic side down) on the work surface. This defines your

"Hot Zone."

Pre-weighing: If possible, tare your receiving flask outside the hood, then move it inside for

addition to avoid contaminating the balance keypad.

Step 2: Transfer Technique (Liquid)
Goal: Eliminate aerosol generation.

Do not pour from large drums/bottles if possible. Use a glass pipette or chemically resistant

syringe (glass/polypropylene) for transfer.

Positive Displacement: If using a syringe, avoid rapid plunger movement which creates

aerosols.

Drip Prevention: Hold a Kimwipe under the pipette tip during transit from source to receiving

vessel.

Step 3: Decontamination (In-Process)
Immediately wipe down the exterior of the stock bottle with a dry tissue, then a solvent-

dampened tissue (Ethanol/DCM) before returning it to storage.

Place all contaminated wipes directly into a solid waste bag located inside the hood.

Disposal & Emergency Response
Waste Disposal

Classification: Halogenated Organic Solvent Waste.
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Segregation: Do not mix with strong bases (risk of exothermic elimination to acrylamides) or

oxidizers.

Container: High-density polyethylene (HDPE) or glass. Label clearly as "Toxic / Alkylating

Agent."

Emergency Procedures
Skin Contact:

Doff immediately: Remove contaminated clothing/gloves.[3]

Wash: Rinse with copious soap and water for 15 minutes. Do not use alcohol/solvents

(this enhances absorption).

Medical: Seek evaluation. Inform medical staff of "Potential Alkylating Agent Exposure."

Spill (Liquid):

Evacuate the immediate area.[3][4]

Don Full PPE (Viton gloves, Respirator).

Cover spill with Vermiculite or activated carbon absorbent pads. Do not use paper towels

(rapid evaporation).

Visualization: The Safety Loop
This diagram illustrates the logical flow of handling to prevent "carry-over" contamination.

Fume Hood (Hot Zone)

Start: Risk Assessment

Donning:
1. Tyvek Coat

2. Laminate Liner
3. Nitrile Outer

Engineering Check:
Hood Flow > 80fpm

Handling:
Syringe Transfer

(No Pouring)

Enter Zone

In-Situ Decon:
Wipe Bottle & Tools

Immediate Cleanup

Doffing Protocol:
1. Outer Gloves (In Hood)

2. Coat
3. Inner Gloves

Exit Zone Hygiene:
Wash Hands (Soap/H2O)

Next Run
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Click to download full resolution via product page

Caption: The "Safety Loop" emphasizes in-situ decontamination within the fume hood before

doffing to prevent migration of the chemical outside the containment zone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1621648?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

